Cas no 41038-69-1 (3-(Pyridin-3-yl)propan-1-amine)

3-(Pyridin-3-yl)propan-1-amine structure
41038-69-1 structure
Product Name:3-(Pyridin-3-yl)propan-1-amine
CAS No:41038-69-1
MF:C8H12N2
MW:136.194281578064
MDL:MFCD09886637
CID:1011611
PubChem ID:13557523
Update Time:2025-04-20

3-(Pyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyridin-3-yl)propan-1-amine
    • 3-(3-Pyridyl)propylamine
    • 3-(pyridin-3-yl)-1-propylamine
    • 3-pyridin-3-ylpropan-1-amine
    • 3-(pyridine-3-yl)propan-1-amine
    • 3-pyridin-3-ylpropylamine
    • 3-PYRIDIN-3-YL-PROPYLAMINE
    • 3-PYRIDINEPROPANAMINE
    • AGN-PC-00N1XG
    • Ambcb4003523
    • CHEMBL385023
    • SureCN1188053
    • 3-(3-PYRIDINYL)-1-PROPANAMINE
    • 3-pyridylpropylamine
    • 3-pyridine propanamine
    • 3-Pyridine-1-propanamine
    • 3-(3-pyridinyl)propanamine
    • BDBM12369
    • CORPZWBVJRCLMW-UHFFFAOYSA-N
    • AB54556
    • (3-pyridin-3-y
    • AKOS005216860
    • CS-0158399
    • SCHEMBL1188053
    • SY022422
    • EN300-215991
    • (3-pyridin-3-ylpropyl)amine, AldrichCPR
    • 3-PYRIDINEPROPANEAMINE
    • 41038-69-1
    • DTXSID50543790
    • (3-PYRIDIN-3-YLPROPYL)AMINE
    • AS-32159
    • DB-347714
    • MFCD09886637
    • MDL: MFCD09886637
    • Inchi: 1S/C8H12N2/c9-5-1-3-8-4-2-6-10-7-8/h2,4,6-7H,1,3,5,9H2
    • InChI Key: CORPZWBVJRCLMW-UHFFFAOYSA-N
    • SMILES: NCCCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 136.100048391g/mol
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 83.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38.9

3-(Pyridin-3-yl)propan-1-amine Pricemore >>

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